6,7,8,9-Tetrahydro-5H-benzocyclohepten-7-ylamine hydrochloride
Overview
Description
“6,7,8,9-Tetrahydro-5H-benzocyclohepten-7-ylamine hydrochloride” is a chemical compound with the empirical formula C11H16ClN . It has a molecular weight of 197.70 . The compound is a solid .
Molecular Structure Analysis
The SMILES string representation of the molecule is NC1CCC2=CC=CC=C2CC1.Cl . This provides a textual representation of the molecule’s structure.
Physical And Chemical Properties Analysis
The compound is a solid . Its empirical formula is C11H16ClN , and it has a molecular weight of 197.70 .
Scientific Research Applications
Gamma-Hydroxybutyric Acid (GHB) Receptor Antagonism : NCS-382, a compound structurally related to GHB, has been studied for its interaction with GHB and GABA(B) receptors. It is stereoselectively ligand for GHB-binding sites but has shown conflicting data regarding its selective antagonist action at the GHB receptor. This suggests a potential area of research for related compounds like 6,7,8,9-Tetrahydro-5H-benzocyclohepten-7-ylamine hydrochloride in exploring GHB receptor antagonism and its implications in neuropharmacology (Castelli et al., 2006).
Neuroprotective and Antidepressant Properties : Studies on Minocycline, a tetracycline antibiotic, have revealed its neuroprotective capabilities, suggesting a potential use in treating cerebrovascular and neurodegenerative diseases. This opens up research avenues for 6,7,8,9-Tetrahydro-5H-benzocyclohepten-7-ylamine hydrochloride in examining neuroprotective and antidepressant effects, given its structural similarity to compounds with known central nervous system activity (Karachitos et al., 2013).
Anxiolytic-like Activity of Piperazine Derivatives : The anxiolytic-like properties of N-bicyclo-[3.1.0]hexyl derivative, a piperazine derivative, mediated by the opioid system, suggest a potential research application for 6,7,8,9-Tetrahydro-5H-benzocyclohepten-7-ylamine hydrochloride in exploring anxiolytic effects and their mechanisms. This could contribute to the development of new anxiolytic drugs (Strub et al., 2016).
Safety and Hazards
properties
IUPAC Name |
6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N.ClH/c12-11-7-5-9-3-1-2-4-10(9)6-8-11;/h1-4,11H,5-8,12H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMXGGVHISMXDIT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2CCC1N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,7,8,9-Tetrahydro-5H-benzocyclohepten-7-ylamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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